![molecular formula C19H23FN4O2 B5620481 N-({1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidin-3-yl}methyl)-4-fluorobenzamide](/img/structure/B5620481.png)
N-({1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidin-3-yl}methyl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Synthetic approaches to similar compounds often involve complex reactions, including nucleophilic fluorination and reductive amination processes. For example, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrated the feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, yielding compounds with potential for studying CB1 cannabinoid receptors through PET imaging (Katoch-Rouse & Horti, 2003).
Molecular Structure Analysis
Molecular structure analysis of related compounds, such as 4-(2′-methoxyphenyl)-1-[2′-[N-(2″-pyridinyl)-p-[18F]fluorobenzamido]ethyl]-piperazine, reveals insights into the behavior of these molecules in vivo. Such studies show that compounds with similar structures can cross the blood-brain barrier, indicating potential for brain imaging applications (Plenevaux et al., 2000).
Chemical Reactions and Properties
Compounds with a base structure similar to N-({1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidin-3-yl}methyl)-4-fluorobenzamide often undergo interesting chemical reactions. For example, the reaction of 6-fluorobenzo[b]pyran-4-one with aromatic aldehydes yields derivatives with significant anti-cancer activity, demonstrating the chemical versatility and potential therapeutic applications of these molecules (Hammam et al., 2005).
Physical Properties Analysis
The physical properties of such compounds, including stability, solubility, and crystallinity, are crucial for their practical application. Analytical techniques such as X-ray crystallography and NMR spectroscopy are commonly employed to characterize these properties, providing essential data for further development and application (Prasad et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity and interaction with biological molecules, define the potential applications of these compounds. For instance, studies on the interaction of similar molecules with cannabinoid receptors provide insights into their potential therapeutic uses and pharmacokinetic properties (Shim et al., 2002).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[[1-(1-ethylpyrazole-3-carbonyl)piperidin-3-yl]methyl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN4O2/c1-2-24-11-9-17(22-24)19(26)23-10-3-4-14(13-23)12-21-18(25)15-5-7-16(20)8-6-15/h5-9,11,14H,2-4,10,12-13H2,1H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIUHHNXOSHRXEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)N2CCCC(C2)CNC(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-({1-[(1-ethyl-1H-pyrazol-3-yl)carbonyl]piperidin-3-yl}methyl)-4-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.